Cas no 1422057-38-2 ((6-Fluoro-1H-indol-4-yl)methanamine)

• Product Name: (6-Fluoro-1H-indol-4-yl)methanamine
• CAS No: 1422057-38-2
• MF: C₉H₉FN₂
• MW: 164.179565191269
• MDL: MFCD23135992
• CID: 4699484
• Update Time: 2025-06-21

(6-Fluoro-1H-indol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (6-fluoro-1H-indol-4-yl)methanamine
• 1H-Indole-4-methanamine, 6-fluoro-
• VQUMWNGBJGVDGW-UHFFFAOYSA-N
• FCH2346895
• (6-Fluoro-1H-indol-4-yl)methanamine

• MDL： MFCD23135992
• Inchi： 1S/C9H9FN2/c10-7-3-6(5-11)8-1-2-12-9(8)4-7/h1-4,12H,5,11H2
• InChI Key： VQUMWNGBJGVDGW-UHFFFAOYSA-N
• SMILES： FC1=CC2=C(C=CN2)C(=C1)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Topological Polar Surface Area: 41.8

Additional information on (6-Fluoro-1H-indol-4-yl)methanamine

Chemical Profile of (6-Fluoro-1H-indol-4-yl)methanamine (CAS No. 1422057-38-2)

(6-Fluoro-1H-indol-4-yl)methanamine, with the CAS number 1422057-38-2, is a fluorinated indole derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural motif, exhibits promising biological activities that make it a valuable scaffold for the development of novel therapeutic agents.

The structural framework of (6-Fluoro-1H-indol-4-yl)methanamine consists of a benzene ring fused to a pyrrole ring, with a fluorine atom substituent at the 6-position and an amine group at the 4-position. This configuration imparts distinct electronic and steric properties to the molecule, which are critical in determining its interaction with biological targets. The presence of the fluorine atom, in particular, has been shown to enhance metabolic stability and binding affinity in various drug candidates.

In recent years, there has been a surge in research focusing on indole derivatives due to their diverse pharmacological properties. Indoles are known for their role in modulating a wide range of biological pathways, including those involved in inflammation, neurodegeneration, and cancer. Among these derivatives, fluorinated indoles have emerged as particularly potent candidates for drug development. The fluorine atom's ability to increase lipophilicity and reduce metabolic degradation makes these compounds attractive for therapeutic applications.

One of the most compelling aspects of (6-Fluoro-1H-indol-4-yl)methanamine is its potential as an intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases. For instance, studies have demonstrated its utility in generating derivatives with enhanced binding affinity to specific protein targets, thereby improving drug efficacy.

The pharmacological profile of (6-Fluoro-1H-indol-4-yl)methanamine has been extensively explored in preclinical studies. These investigations have highlighted its potential as an anti-inflammatory agent, with mechanisms that involve modulation of cytokine production and immune cell function. Additionally, preliminary data suggest that this compound may exhibit neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Another area of interest is the use of (6-Fluoro-1H-indol-4-yl)methanamine in oncology research. Fluorinated indoles have shown promise in disrupting cancer cell proliferation by inhibiting key signaling pathways. Preclinical studies have indicated that derivatives of this compound can selectively target cancer cells while minimizing toxicity to healthy tissues. This selectivity is attributed to the unique interactions between the fluorinated indole moiety and cancer-specific biomarkers.

The synthetic chemistry behind (6-Fluoro-1H-indol-4-yl)methanamine also warrants discussion. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the indole core efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the expertise required to produce it on an industrial scale.

In conclusion, (6-Fluoro-1H-indol-4-yl)methanamine (CAS No. 1422057-38-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development across multiple therapeutic areas.